Cas no 1704086-86-1 (1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 1704086-86-1
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6329675
• PubChem ID: 84794181
• Update Time: 2025-09-19

1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine
• 1704086-86-1
• EN300-1931350
• 1-[4-methoxy-2-(trifluoromethyl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C11H12F3NO/c1-16-7-2-3-8(10(15)4-5-10)9(6-7)11(12,13)14/h2-3,6H,4-5,15H2,1H3
• InChI Key： FIDRUGDKEBUHDL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(CC1)N)OC)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine

Introduction to 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 1704086-86-1)

1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 1704086-86-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanamine derivatives, which are known for their intriguing pharmacological properties. The presence of both a methoxy group and a trifluoromethyl group in the aromatic ring enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery.

The structural framework of 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine consists of a cyclopropane ring attached to an amine functional group, with an aromatic ring substituted at the 4-position with a methoxy group and at the 2-position with a trifluoromethyl group. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The cyclopropane moiety, in particular, is known to introduce rigidity into the molecular structure, which can be advantageous for binding to protein targets with high specificity.

In recent years, there has been growing interest in cyclopropanamine derivatives due to their potential applications in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is a well-known pharmacophore that enhances metabolic stability and binding affinity. Additionally, the methoxy group can contribute to hydrophobic interactions, further modulating the compound's pharmacokinetic profile. These features make 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine a valuable scaffold for designing molecules with improved pharmacological properties.

Current research in this area has focused on exploring the biological activities of 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine and its derivatives. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The trifluoromethyl group is particularly noteworthy for its ability to enhance binding interactions with biological targets, potentially leading to more potent and selective drug candidates. Furthermore, the cyclopropane ring's unique conformational constraints may facilitate optimal alignment with specific binding sites on proteins.

The synthesis of 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopropane ring requires careful control of reaction conditions to ensure high yield and purity. Additionally, the presence of sensitive functional groups such as the amine and aromatic substituents necessitates meticulous optimization of synthetic routes. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to access complex molecules like this one with high efficiency.

One of the most promising applications of 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine lies in its potential use as an intermediate in the synthesis of more complex pharmaceuticals. Its unique structural features make it a versatile building block that can be modified to produce molecules with tailored biological activities. For instance, further derivatization of the amine group could lead to the development of novel bioactive compounds targeting neurological disorders or cancer. The trifluoromethyl group's ability to enhance metabolic stability also suggests that derivatives of this compound may exhibit improved pharmacokinetic profiles compared to existing drugs.

The pharmaceutical industry is increasingly recognizing the importance of innovative molecular architectures in drug discovery. Compounds like 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine represent a prime example of how structural complexity can be leveraged to develop next-generation therapeutics. By combining traditional medicinal chemistry principles with modern computational methods, researchers can accelerate the discovery and optimization process for such compounds. This interdisciplinary approach holds great promise for addressing unmet medical needs across various therapeutic areas.

In conclusion, 1-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 1704086-86-1) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of functional groups and rigid cyclopropane core makes it an attractive candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for human health.